2-benzylsulfonyl-5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
Overview
Description
NCGC00117362 is a novel inhibitor of ovarian cancer metastasis, adhesion, invasion and proliferation.
Scientific Research Applications
Antimicrobial and Antifungal Applications
A study by Sych et al. (2019) explored derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, including compounds structurally related to 2-benzylsulfonyl-5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide. These compounds demonstrated sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This suggests potential applications in combating various microbial infections Sych et al., 2019.
Carbonic Anhydrase Inhibition
Research by Büyükkıdan et al. (2013) synthesized metal complexes of heterocyclic sulfonamides, including compounds similar to the chemical , which showed strong inhibitory properties on carbonic anhydrase enzymes. This highlights its potential use in medical applications related to carbonic anhydrase inhibition Büyükkıdan et al., 2013.
Synthesis of Derivatives for Drug Development
A study by Mohammed et al. (2016) on the synthesis of pyrimidine-2-thione derivatives, which are structurally similar to the compound , demonstrates the compound's relevance in the development of new drugs. These derivatives can be potential candidates for various pharmacological applications Mohammed et al., 2016.
Antitubercular Agents
A paper by Kumar et al. (2013) on the synthesis of novel sulfonyl derivatives found that compounds similar to 2-benzylsulfonyl-5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide exhibited significant antibacterial and antifungal activities, with some being potent antitubercular molecules. This opens avenues for its use in the treatment of tuberculosis Kumar et al., 2013.
properties
Product Name |
2-benzylsulfonyl-5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide |
|---|---|
Molecular Formula |
C17H16ClN5O3S2 |
Molecular Weight |
437.9 g/mol |
IUPAC Name |
2-(Benzylsulfonyl)-5-chloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide |
InChI |
InChI=1S/C17H16ClN5O3S2/c1-10(2)15-22-23-16(27-15)21-14(24)13-12(18)8-19-17(20-13)28(25,26)9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,21,23,24) |
InChI Key |
FRPHBGGZDJABEY-UHFFFAOYSA-N |
SMILES |
O=C(C1=NC(S(=O)(CC2=CC=CC=C2)=O)=NC=C1Cl)NC3=NN=C(C(C)C)S3 |
Canonical SMILES |
CC(C)C1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)S(=O)(=O)CC3=CC=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NCGC00117362; NCGC-00117362; NCGC 00117362 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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